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Compound of Interest

Compound Name: J1075

Cat. No.: B1672709 Get Quote

An important note on the identity of Compound J1075: A comprehensive search of scientific

literature, chemical databases, and public records did not yield a specific, publicly documented

chemical entity with the designation "Compound J1075" intended for research, drug

development, or scientific applications. The search results for this term are ambiguous and

point towards industrial products or internal numbering systems not available in the public

domain.

The most relevant, albeit likely incorrect, match for the "J1075" identifier is a commercial

product known as Priamine™ 1075. This document summarizes the publicly available

information on Priamine™ 1075. It is critical to note that this is an industrial chemical, and the

available data is not sufficient to create the in-depth technical guide with experimental protocols

and biological pathway analysis as requested for a research and drug development audience.

Priamine™ 1075: A High-Purity Dimer Diamine
Priamine™ 1075 is a high-purity, low-viscosity dimer diamine used as a monomer or building

block in the synthesis of high-molecular-weight polyamides and high-performance polyimides.

[1][2][3] It is derived from renewable resources, specifically dimerized fatty acids, and boasts a

100% renewable carbon content.[1][4] Its primary applications are in the formulation of

adhesives, sealants, elastomers, engineering plastics, and materials for 3D printing.[1][4]

The main advantages of using Priamine™ 1075 in polymer formulations include imparting high

flexibility, moisture repellency (hydrophobicity), improved adhesion to plastics, and low melt

viscosity.[1][5]
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Chemical Properties of Priamine™ 1075
The precise chemical structure of Priamine™ 1075 is not that of a single molecule but a

mixture of acyclic and cyclic isomers of C36 dimer diamine.[6] The properties listed are based

on technical datasheets from the manufacturer, Cargill (formerly Croda).

Property Value Test Condition / Notes

Chemical Family Dimer Diamine Building block for polymers.[1]

Appearance Liquid At 25°C.[7]

Color 1 Gardner At 25°C.[1]

Dynamic Viscosity 210 mPa.s At 25°C.[1]

Amine Value 205 mgKOH/g [1]

CAS Number 68955-56-6 General for dimer diamine.[8]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analytical characterization of

Priamine™ 1075 are proprietary to the manufacturer and are not publicly available.

Scientific literature describes the use of Priamine™ 1075 as a reactant in polymerization. For

instance, in the synthesis of non-isocyanate poly(carbonate-urethane)s, Priamine™ 1075 is

reacted with bis(hydroxyalkyl carbamate)s.[6] However, these studies focus on the resulting

polymer and do not provide a detailed experimental breakdown of the starting material itself.

A general workflow for the use of Priamine™ 1075 in a polymerization reaction, as inferred

from the literature, is presented below.
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Workflow for Polymer Synthesis using Priamine™ 1075.

Signaling Pathways and Biological Activity
There is no publicly available information to suggest that Priamine™ 1075 has any intended

biological activity or interacts with cellular signaling pathways. Its use is confined to materials

science and industrial chemistry. Therefore, a diagram of a signaling pathway involving this

compound cannot be created.

Conclusion
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While "Priamine™ 1075" is a defined chemical product, it does not appear to be the

"Compound J1075" relevant to a research and drug development audience. The information

required to produce an in-depth technical guide, including detailed experimental protocols and

biological data, is not available in the public domain. The data presented here is based on

industrial product datasheets and academic papers focused on material synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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